Cas no 338396-64-8 (Ethyl 5-amino-2,4-dicyano-5-4-(4-methoxyphenyl)piperazino-2,4-pentadienoate)

• Product Name: Ethyl 5-amino-2,4-dicyano-5-4-(4-methoxyphenyl)piperazino-2,4-pentadienoate
• CAS No: 338396-64-8
• MDL: MFCD00140599
• CID: 4646890
• Update Time: 2025-10-30

Ethyl 5-amino-2,4-dicyano-5-4-(4-methoxyphenyl)piperazino-2,4-pentadienoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2,4-dicyano-5-4-(4-methoxyphenyl)piperazino-2,4-pentadienoate

• MDL： MFCD00140599

Additional information on Ethyl 5-amino-2,4-dicyano-5-4-(4-methoxyphenyl)piperazino-2,4-pentadienoate

Ethyl 5-amino-2,4-dicyano-5-4-(4-methoxyphenyl)piperazino-2,4-pentadienoate (CAS No. 338396-64-8): A Comprehensive Overview

Ethyl 5-amino-2,4-dicyano-5-4-(4-methoxyphenyl)piperazino-2,4-pentadienoate, identified by its CAS number 338396-64-8, is a compound of significant interest in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its piperazine and dienoate functional groups, positions it as a potential candidate for various biochemical applications. The presence of multiple heterocyclic and cyano-substituted moieties suggests a high degree of reactivity and versatility, making it a subject of extensive research in medicinal chemistry.

The compound's unique structural features have garnered attention for its potential role in drug discovery and development. Specifically, the 5-amino group and the 4-methoxyphenyl substituent contribute to its complex chemical profile, offering opportunities for further functionalization and derivatization. These attributes make it an attractive scaffold for designing novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in the development of molecules with dual or multiple functionalities. Ethyl 5-amino-2,4-dicyano-5-4-(4-methoxyphenyl)piperazino-2,4-pentadienoate exemplifies this trend, as its multifaceted structure allows for interactions with multiple biological targets. This characteristic is particularly valuable in the quest to develop more effective and less toxic drugs.

The dienoate moiety in the compound's name is noteworthy for its potential role in stabilizing reactive intermediates during metabolic processes. This feature could be particularly beneficial in designing prodrugs or intermediates that enhance bioavailability and reduce systemic toxicity. Additionally, the cyano groups introduce electrophilic centers that can participate in various chemical reactions, including nucleophilic additions and condensations, which are pivotal in synthetic organic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can explore the interactions between Ethyl 5-amino-2,4-dicyano-5-4-(4-methoxyphenyl)piperazino-2,4-pentadienoate and biological targets such as enzymes and receptors. These studies have revealed promising leads for further optimization towards therapeutic applications.

The synthesis of Ethyl 5-amino-2,4-dicyano-5-4-(4-methoxyphenyl)piperazino-2,4-pentadienoate presents both challenges and opportunities. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, the potential rewards are substantial, as this compound could serve as a key intermediate in the synthesis of novel pharmaceuticals.

In conclusion, Ethyl 5-amino-2,4-dicyano-5-4-(4-methoxyphenyl)piperazino-2,4-pentadienoate (CAS No. 338396-64-8) is a compound with significant potential in pharmaceutical research. Its unique structural features and multifaceted reactivity make it a valuable scaffold for drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.